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13C10,15N5

Cat. No.: B12421751

Compound Name:

An In-depth Technical Guide to Adenosine
Monophosphate-**C10,>Ns

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Adenosine monophosphate-13Ci0,1°Ns, a stable isotope-labeled internal standard
crucial for a variety of research applications. This document details its physicochemical
characteristics, provides insights into relevant experimental protocols, and visualizes its role in
cellular signaling and analytical workflows.

Core Physical and Chemical Properties

Adenosine monophosphate-13C10,°Ns is an isotopically enriched form of adenosine
monophosphate (AMP), where all ten carbon atoms are replaced with Carbon-13 (*3C) and all
five nitrogen atoms are replaced with Nitrogen-15 (*°N). This labeling provides a distinct mass
shift, making it an ideal internal standard for mass spectrometry-based quantification of
endogenous AMP. The compound is typically available as a dilithium or disodium salt to
enhance its stability and solubility.

Table 1: Physical and Chemical Properties of Adenosine Monophosphate-13C10,°Ns
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Property

Value

Source(s)

Chemical Formula

13C10H12°NsO7P (as free acid)

[1]2]

Molecular Weight

~362.15 g/mol (as free acid)

~374.1 g/mol (dilithium salt)

[3]

~406.08 g/mol (disodium salt)

[4]

Appearance

Typically a white to off-white
solid or a colorless to light

yellow liquid when in solution.

[1](2]

[1]2]

Melting Point

Data for the isotopically
labeled compound is not
readily available. Unlabeled
Adenosine Monophosphate
has a melting point of 178-185
°C (decomposes).[5][6]

[5][6]

Solubility

Soluble in water.[6][7] The
solubility of unlabeled AMP in
water is approximately 10 g/L
at 20 °C.[8] The salt forms
(disodium and dilithium) are
expected to have higher

aqueous solubility.

[elr71el

Isotopic Purity

>98 atom % for both 13C and

15N is commonly available.[9]

[9]

Chemical Purity

Typically 295% (CP).[3]

[3]

Storage Conditions

Store in a freezer at -20°C,

protected from light.[3]

[3]

Role in Cellular Signaling: The AMPK Pathway
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Adenosine monophosphate is a critical regulator of cellular energy homeostasis, primarily

through its activation of AMP-activated protein kinase (AMPK).[1][3] AMPK acts as a cellular

energy sensor. When the cellular AMP:ATP ratio rises, indicating low energy status, AMP binds

to the y-subunit of AMPK, leading to its allosteric activation and phosphorylation by upstream

kinases such as LKB1.[1][3] Once activated, AMPK phosphorylates a multitude of downstream

targets to restore energy balance by stimulating catabolic pathways that generate ATP (e.g.,

fatty acid oxidation and glycolysis) and inhibiting anabolic pathways that consume ATP (e.g.,

protein and lipid synthesis).[1][3]
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AMPK Signaling Pathway Activation by AMP.

Experimental Protocols and Applications
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Adenosine monophosphate-13C10,*°Ns is primarily utilized as an internal standard in quantitative
mass spectrometry-based metabolomics and metabolic flux analysis (MFA).[10] Its identical
chemical and physical properties to endogenous AMP, coupled with its distinct mass, allow for
accurate correction of matrix effects and variations in sample processing and instrument
response.[10]

General Protocol for using Adenosine monophosphate-
13C10,*°Ns as an Internal Standard in LC-MS

The following is a generalized workflow for the quantification of AMP in biological samples
using Adenosine monophosphate-13C10,°Ns as an internal standard.

e Sample Preparation:

o Rapidly quench metabolic activity in biological samples (e.g., cell cultures, tissues) by
flash-freezing in liquid nitrogen or using cold quenching solutions to prevent enzymatic
degradation of AMP.

o Extract metabolites using a suitable solvent system, such as a cold methanol/water or
methanol/chloroform/water mixture.[11]

o During the extraction process, spike a known concentration of Adenosine monophosphate-
13C10,°Ns into each sample.

e LC-MS/MS Analysis:

o Separate the metabolites using liquid chromatography (LC), typically with a column
chemistry appropriate for polar molecules like nucleotides (e.g., HILIC or reversed-phase
ion-pairing).

o Detect and quantify the endogenous (unlabeled) AMP and the isotopically labeled internal
standard using tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM)
mode. The distinct mass-to-charge (m/z) ratios of the precursor and product ions for both
analytes allow for their simultaneous and specific detection.

o Data Analysis:
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o Calculate the peak area ratio of the endogenous AMP to the Adenosine monophosphate-
13C10,°Ns internal standard.

o Determine the concentration of endogenous AMP in the original sample by comparing this
ratio to a calibration curve generated with known concentrations of unlabeled AMP and a
fixed concentration of the internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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